Cas no 2138207-89-1 (2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2138207-89-1
• MF: C₇H₅Cl₂FO₂S
• MW: 243.082802534103
• CID: 6555837
• PubChem ID: 165955957
• Update Time: 2025-07-23

2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138207-89-1
• 2-chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride
• EN300-764475
• 2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C7H5Cl2FO2S/c8-4-5-1-2-7(6(9)3-5)13(10,11)12/h1-3H,4H2
• InChI Key： NAEKBUZMYVFNTH-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C=CC=1S(=O)(=O)F

Computed Properties

• Exact Mass: 241.9371341g/mol
• Monoisotopic Mass: 241.9371341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride

Introduction to 2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride (CAS No. 2138207-89-1)

2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride, identified by its CAS number 2138207-89-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both chloro and chloromethyl substituents, make it a valuable building block for medicinal chemists seeking to design molecules with enhanced pharmacological properties.

The sulfonyl fluoride moiety in the molecular structure of this compound is particularly noteworthy, as it is known to be highly reactive and can undergo nucleophilic substitution reactions under controlled conditions. This reactivity allows for the introduction of diverse functional groups, enabling the synthesis of complex scaffolds that may exhibit desirable biological activities. In recent years, there has been a growing interest in leveraging sulfonyl fluoride derivatives in drug discovery due to their ability to modify protein-protein interactions and enzyme inhibition mechanisms.

One of the most compelling aspects of 2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride is its potential application in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in generating sulfonamides and other heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The chloromethyl group, in particular, provides a handle for further functionalization via condensation reactions with amines or other nucleophiles, facilitating the construction of pharmacophores relevant to neurological disorders and cancer therapy.

Recent advancements in synthetic methodologies have further enhanced the appeal of this compound. Researchers have developed novel catalytic systems that enable efficient transformations of 2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride into more complex derivatives under mild conditions. These methods not only improve yields but also minimize unwanted byproducts, making the compound an attractive choice for large-scale applications in pharmaceutical manufacturing. The ability to perform these reactions under greener conditions aligns with the broader trend toward sustainable chemistry practices.

The role of this compound in medicinal chemistry extends beyond its use as a synthetic intermediate. It has been employed in the development of probes for biochemical assays, allowing researchers to investigate enzyme mechanisms and identify new drug targets. For example, derivatives of 2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride have been used to study the interaction between enzymes and substrates, providing insights into how these interactions can be modulated to achieve therapeutic effects.

In clinical research, 2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride has been explored as a precursor for drugs targeting central nervous system (CNS) disorders. The structural motif present in this compound has shown promise in modulating neurotransmitter receptors and ion channels, which are critical for maintaining neuronal function. By leveraging its reactivity, chemists have been able to design analogs with improved pharmacokinetic profiles and reduced side effects.

The chemical properties of 2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride also make it a valuable tool in materials science. Researchers have investigated its potential use in polymer chemistry, where it can serve as a crosslinking agent or a monomer for synthesizing advanced materials with tailored properties. These materials may find applications in electronics, coatings, and biomedical devices, highlighting the broad utility of this compound beyond pharmaceuticals.

As our understanding of molecular interactions continues to evolve, the demand for specialized intermediates like 2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride is expected to grow. The ability to precisely modify its structure allows for the exploration of diverse chemical space, which is essential for discovering novel therapeutics. Furthermore, advancements in computational chemistry have enabled researchers to predict the reactivity and biological activity of derivatives before experimental synthesis, streamlining the drug discovery process.

In conclusion, 2-Chloro-4-(chloromethyl)benzene-1-sulfonyl fluoride (CAS No. 2138207-89-1) represents a critical component in modern chemical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing bioactive molecules with potential therapeutic applications. As new methodologies emerge and our understanding of disease mechanisms deepens, this compound will undoubtedly continue to play a pivotal role in advancing both academic research and industrial development.